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Compound of Interest

Compound Name: N-butylbutanamide

Cat. No.: B1268219 Get Quote

Essential Safety and Handling Guide for N-
butylbutanamide
This document provides immediate, essential safety, handling, and disposal information for N-
butylbutanamide, tailored for researchers, scientists, and drug development professionals.

Given that N-butylbutanamide is supplied for early discovery research, comprehensive

analytical and toxicological data is not always available. Therefore, adherence to stringent

safety protocols based on its known hazards is critical.

Immediate Safety Summary
N-butylbutanamide (CAS: 10264-16-1) is a combustible solid that is classified as a hazardous

substance.[1] It is known to cause skin irritation, serious eye irritation, and may cause

respiratory irritation.[1] All handling should be conducted in a well-ventilated area, preferably

within a chemical fume hood, by personnel trained in handling hazardous chemicals.

Appropriate Personal Protective Equipment (PPE) must be worn at all times.

Properties and Hazards
The following table summarizes the available quantitative data for N-butylbutanamide.
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Property Value Reference

Molecular Formula C₈H₁₇NO [1]

Molecular Weight 143.23 g/mol [1]

Physical State Solid

GHS Hazard Statements H315: Causes skin irritation [1]

H319: Causes serious eye

irritation
[1]

H335: May cause respiratory

irritation
[1]

Storage Class 11 (Combustible Solids)

Occupational Exposure Limits No data available

LD50/LC50 No data available

Operational and Disposal Plan
This section provides procedural guidance for the safe handling and disposal of N-
butylbutanamide.

Engineering Controls and Work Practices
Ventilation: Always handle N-butylbutanamide in a certified chemical fume hood to

minimize inhalation exposure.[2] Ensure the ventilation system is functioning correctly before

beginning work.

Safe Handling: Avoid contact with skin and eyes.[2] Do not breathe dust or vapors.[1] Avoid

formation of dust and aerosols.[2] Use non-sparking tools and take precautionary measures

against static discharge.[3]

Hygiene: Wash hands thoroughly after handling.[3] Do not eat, drink, or smoke in laboratory

areas. Remove contaminated clothing and wash it before reuse.[3]
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A substance-specific risk assessment should be conducted to determine the appropriate PPE.

However, the following provides a baseline based on known hazards:

Eye and Face Protection: Wear chemical safety goggles or a face shield that complies with

OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard

EN166.[4]

Skin Protection:

Gloves: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber) to prevent skin

exposure.[4]

Clothing: Wear a lab coat or other protective clothing to prevent skin contact.[4]

Respiratory Protection: If the substance is handled outside of a fume hood or if dust/aerosols

are generated, a respiratory protection program that meets OSHA's 29 CFR 1910.134 and

ANSI Z88.2 requirements or European Standard EN 149 must be followed.[4] Use a

NIOSH/MSHA-approved respirator.

Storage
Store in a cool, dry, and well-ventilated place.[2]

Keep the container tightly closed to prevent contamination and moisture ingress.[3]

Store away from heat, sparks, open flames, and other sources of ignition.[5]

Store locked up.[3]

Disposal Plan
Waste Disposal: All N-butylbutanamide waste and contaminated materials (e.g., gloves,

absorbent pads) must be disposed of as hazardous chemical waste.

Procedure: Dispose of contents and container to an approved waste disposal plant in

accordance with all local, state, and federal regulations.[3] Do not flush into surface water or

sanitary sewer systems.[3]
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Containers: Empty containers may retain product residue and can be dangerous.[5] They

should be treated as hazardous waste.

Emergency Procedures: Chemical Spill Response
In the event of a spill, follow the established emergency protocol. The workflow below outlines

the immediate steps for responding to a chemical spill.
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Caption: Workflow for handling a chemical spill of N-butylbutanamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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